5-Bromo-3-cyclopropoxy-2-iodopyridine

• Molecular Formula: C8H7BrINO
• Molecular Weight: 339.96 g/mol
• IUPAC Name: 5-bromo-3-cyclopropyloxy-2-iodopyridine
• InChI: InChI=1S/C8H7BrINO/c9-5-3-7(8(10)11-4-5)12-6-1-2-6/h3-4,6H,1-2H2
• InChI Key: XQRCQTMFCDUWDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)Br)I

Description

5-Bromo-3-cyclopropoxy-2-iodopyridine is a halogenated pyridine derivative featuring bromine at position 5, iodine at position 2, and a cyclopropoxy group (-O-cyclopropyl) at position 2. The cyclopropoxy moiety introduces steric and electronic effects distinct from simpler alkoxy groups (e.g., methoxy or ethoxy), which may influence reactivity, solubility, and binding affinity in target applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-3-cyclopropoxy-2-iodopyridine typically involves the bromination and iodination of a pyridine derivative. One common method starts with 2-aminopyridine, which undergoes bromination using N-bromosuccinimide (NBS) and subsequent iodination with iodine. The reaction conditions are carefully controlled to achieve high yields and purity .

Industrial Production Methods

Industrial production of 5-Bromo-3-cyclopropoxy-2-iodopyridine involves scaling up the laboratory synthesis methods. The process includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure consistent quality and yield. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-3-cyclopropoxy-2-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using appropriate reagents.

Coupling Reactions: The compound can participate in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, to form complex molecules.

Common Reagents and Conditions

Substitution Reactions: Reagents like sodium azide or potassium tert-butoxide can be used under mild conditions to replace the halogen atoms.

Coupling Reactions: Palladium catalysts, along with ligands such as triphenylphosphine, are commonly used in coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions can yield biaryl compounds, while substitution reactions can produce azido or alkoxy derivatives .

Scientific Research Applications

5-Bromo-3-cyclopropoxy-2-iodopyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: The compound can be used to modify biological molecules for studying their functions and interactions.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Industry: The compound is used in the development of agrochemicals and materials science

Mechanism of Action

The mechanism of action of 5-Bromo-3-cyclopropoxy-2-iodopyridine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of bromine and iodine atoms can enhance the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 5-Bromo-3-cyclopropoxy-2-iodopyridine with structurally related pyridine derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	Reference
5-Bromo-3-cyclopropoxy-2-iodopyridine	Br (5), I (2), cyclopropoxy (3)	C₈H₆BrINO	Potential pharmaceutical intermediate; cyclopropoxy enhances lipophilicity	—
2-Amino-5-bromo-3-iodopyridine	Br (5), I (3), NH₂ (2)	C₅H₃BrIN₂	Intermediate for tyrosine kinase inhibitors; high yield (73.7% iodination)
5-Bromo-3-methoxypyridin-2-amine	Br (5), OCH₃ (3), NH₂ (2)	C₆H₆BrN₂O	Similarity score: 0.92; used in drug discovery
2-Bromo-3-hydroxy-6-iodopyridine	Br (2), I (6), OH (3)	C₅H₃BrINO	Polar due to hydroxyl group; used in cross-coupling reactions
5-Bromo-6-chloro-3-iodopyridin-2-amine	Br (5), Cl (6), I (3), NH₂ (2)	C₅H₂BrClIN₂	High halogen density for radiopharmaceuticals; similarity score: 0.82

Key Observations:

Halogen Positioning: Iodine at position 2 (vs. position 3 in 2-Amino-5-bromo-3-iodopyridine) may alter electronic effects, favoring cross-coupling reactions (e.g., Suzuki-Miyaura) due to enhanced leaving-group ability .

Synthetic Challenges: The synthesis of 5-Bromo-3-cyclopropoxy-2-iodopyridine likely requires sequential halogenation and etherification steps. Evidence from 2-Amino-5-bromo-3-iodopyridine demonstrates that iodination with elemental iodine under optimized conditions achieves moderate yields (73.7%), but cyclopropoxy introduction may necessitate specialized reagents (e.g., cyclopropanol with Mitsunobu conditions) . By-product formation (e.g., dihalogenated impurities) is a common issue, as seen in bromination reactions of aminopyridines .

Applications and Performance: Pharmaceutical Intermediates: The amino group in 2-Amino-5-bromo-3-iodopyridine enables direct functionalization for kinase inhibitors, whereas the cyclopropoxy group in the target compound could enhance blood-brain barrier penetration in CNS-targeted drugs . Material Science: Halogenated pyridines with iodine (e.g., 2-Bromo-3-hydroxy-6-iodopyridine) are valued for their role in synthesizing conductive polymers and ligands for catalysis .